Cas no 1805701-11-4 (2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile)

• Product Name: 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile
• CAS No: 1805701-11-4
• MF: C₉H₅BrClN₃
• MW: 270.513099431992
• CID: 4824088
• Update Time: 2025-10-17

2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile

• Inchi： 1S/C9H5BrClN3/c10-9-13-7-5(3-4-12)1-2-6(11)8(7)14-9/h1-2H,3H2,(H,13,14)
• InChI Key： XMDYEUFFISJERK-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(CC#N)=CC=C(C=2N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 2.8
• Topological Polar Surface Area: 52.5

Additional information on 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile

Introduction to 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile (CAS No. 1805701-11-4)

2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile, with the chemical formula C₇H₃BrClN₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromo and chloro substituents on the benzimidazole ring, make it an attractive scaffold for further functionalization and drug development.

The CAS number 1805701-11-4 provides a unique identifier for this compound, ensuring consistency and precision in scientific literature and industrial applications. The benzimidazole core is a well-known pharmacophore, widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of acetonitrile at the 7-position enhances the compound's solubility and reactivity, facilitating its use in various synthetic pathways.

In recent years, 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research involves its application in the treatment of neurodegenerative diseases. Studies have demonstrated that benzimidazole derivatives can modulate neurotransmitter systems, making them candidates for drugs targeting conditions such as Alzheimer's and Parkinson's disease. The bromo and chloro substituents on the benzimidazole ring provide handles for further chemical modification, allowing researchers to fine-tune the pharmacokinetic properties of these derivatives.

Furthermore, this compound has shown promise in the realm of anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Researchers have identified that certain benzimidazole compounds can inhibit inflammatory pathways by interacting with key signaling molecules. The structural motif of 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile aligns well with this requirement, making it a valuable building block for designing novel anti-inflammatory agents.

The agrochemical industry has also recognized the significance of this compound. Benzimidazole derivatives are known to possess herbicidal and fungicidal properties, which are essential for protecting crops from pests and diseases. The presence of bromo and chloro groups enhances the bioactivity of these compounds by improving their binding affinity to biological targets in pathogens. This has led to the exploration of 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile as a precursor for developing next-generation agrochemicals that offer higher efficacy and lower environmental impact.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile. Transition metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed processes, have enabled the efficient introduction of diverse functional groups onto the benzimidazole core. These techniques have allowed chemists to construct complex molecular architectures with precision, opening new avenues for drug discovery. Additionally, computational chemistry approaches have been employed to predict the binding modes of these derivatives with biological targets, accelerating the design process.

The pharmaceutical industry has leveraged these advancements to develop novel small-molecule drugs based on benzimidazole scaffolds. For instance, researchers have synthesized analogs of 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile that exhibit improved pharmacological profiles compared to their parent compound. These derivatives have been tested in preclinical studies for their efficacy against various diseases, including cancer and infectious disorders. The results have been promising, suggesting that further optimization could lead to clinically relevant therapeutics.

In conclusion, 2-Bromo-4-chloro-1H-benzimidazole-7-acetonitrile (CAS No. 1805701-11-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules targeting neurological disorders, inflammation, and crop protection. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an even greater role in advancing therapeutic solutions across multiple domains.